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Compound of Interest

Compound Name: CAY10746

Cat. No.: B10821377 Get Quote

Welcome to the technical support center for CAY10746. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming common

challenges related to the aqueous solubility of CAY10746 during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is CAY10746 and what is its primary mechanism of action?

CAY10746 is a potent and selective inhibitor of Rho-associated coiled-coil containing protein

kinases (ROCK). It exhibits high affinity for both ROCK1 (IC₅₀ = 14 nM) and ROCK2 (IC₅₀ = 3

nM). The ROCK signaling pathway is a critical regulator of cellular processes such as

cytoskeletal organization, cell motility, and smooth muscle contraction. By inhibiting ROCK,

CAY10746 can modulate these pathways, making it a valuable tool for research in areas like

diabetic retinopathy.

Q2: What is the recommended solvent for initial stock solution preparation?

CAY10746 is readily soluble in dimethyl sulfoxide (DMSO). It is recommended to prepare a

concentrated stock solution in anhydrous DMSO (e.g., 10 mM).

Q3: Can I dissolve CAY10746 directly in aqueous buffers like PBS or cell culture media?

Directly dissolving CAY10746 in aqueous buffers is not recommended due to its low aqueous

solubility. It will likely result in poor dissolution and inaccurate concentrations. The standard
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procedure is to first dissolve the compound in DMSO to create a stock solution, which can then

be serially diluted in your aqueous experimental medium.

Q4: My CAY10746 precipitates when I dilute the DMSO stock solution into my aqueous buffer.

What should I do?

This is a common issue for many hydrophobic compounds. Please refer to the detailed

troubleshooting guide below for a step-by-step workflow to address this problem.

Q5: What is the recommended storage condition for CAY10746 solutions?

Solid CAY10746 should be stored at -20°C. DMSO stock solutions should be aliquoted to avoid

repeated freeze-thaw cycles and stored at -20°C for short-term storage (up to 1 month) or

-80°C for long-term storage (up to 6 months).[1] Aqueous working solutions should ideally be

prepared fresh for each experiment and are not recommended for storage for more than one

day.

Troubleshooting Guide: CAY10746 Precipitation in
Aqueous Media
This guide provides a systematic approach to resolving precipitation issues encountered when

preparing aqueous working solutions of CAY10746 from a DMSO stock.

Problem: Precipitate forms upon dilution of DMSO stock
in aqueous buffer (e.g., PBS, cell culture medium).
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Start: Precipitate observed
in aqueous working solution

Step 1: Verify Final
DMSO Concentration

Action: Lower final DMSO
concentration to <=0.1%

> 0.1%

Step 2: Implement
Stepwise Dilution

<= 0.1%

Action: Perform serial dilutions
in DMSO before adding to

aqueous buffer

Not implemented

Step 3: Use Mechanical
Assistance

Implemented

Action: Briefly sonicate or vortex
the final aqueous solution

Precipitate remains

Success: Clear Solution

Precipitate dissolves
Step 4: Consider a
Co-solvent System

Action: Use a validated co-solvent
formulation (see Protocol 2)

Applicable to experiment

Issue Persists:
Contact Technical Support

Not applicable
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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